Cas no 62153-77-9 (Benzene, 1-bromo-4-[1-methyl-1-(4-propoxyphenyl)ethyl]-)

• Product Name: Benzene, 1-bromo-4-[1-methyl-1-(4-propoxyphenyl)ethyl]-
• CAS No: 62153-77-9
• MF: C₁₈H₂₁BrO
• MW: 333.262744665146
• CID: 456143
• PubChem ID: 12303467
• Update Time: 2025-04-19

Benzene, 1-bromo-4-[1-methyl-1-(4-propoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-[1-methyl-1-(4-propoxyphenyl)ethyl]-
• 1-bromo-4-[2-(4-propoxyphenyl)propan-2-yl]benzene
• 62153-77-9
• DTXSID30486676

• Inchi： 1S/C18H21BrO/c1-4-13-20-17-11-7-15(8-12-17)18(2,3)14-5-9-16(19)10-6-14/h5-12H,4,13H2,1-3H3
• InChI Key： CRIOOICPVDIPAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OCCC

Computed Properties

• Exact Mass: 332.07763
• Monoisotopic Mass: 332.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23